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1.0 Introduction

Limewater is the common name for a saturated aqueous solution of calcium hydroxide
(Ca(OH)₂).[1] Pure limewater is clear and colorless with a pH of approximately 12.4, making it a

sparingly soluble, yet strong base.[1][2] The solution is prepared by dissolving calcium
hydroxide in water, after which the excess, undissolved solute is removed.[1] Calcium
hydroxide, also known as slaked lime, is an inorganic compound with the chemical formula

Ca(OH)₂.[3]

In research and development, limewater serves various functions. It is widely used as a simple

and effective reagent to detect the presence of carbon dioxide; when CO₂ is bubbled through

the solution, it reacts with calcium hydroxide to form a white precipitate of calcium carbonate

(CaCO₃), making the solution appear milky or cloudy. This property is valuable in analytical

chemistry and for monitoring reactions that produce CO₂. Other applications include its use in

water and sewage treatment as a flocculant, in the food industry (E number E526), and as a

neutralizing agent.

This document provides a detailed protocol for the laboratory preparation of a saturated

calcium hydroxide solution, along with relevant quantitative data and handling instructions for

researchers, scientists, and drug development professionals.

2.0 Quantitative Data: Solubility of Calcium Hydroxide
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The dissolution of calcium hydroxide in water is an exothermic process, meaning its solubility

decreases as the temperature of the solvent increases. This inverse relationship is a critical

factor to consider for consistent preparation of a saturated solution. Below is a summary of

solubility data at various temperatures.

Temperature (°C)
Molar
Concentration
(mol/L)

Solubility (g/L) Reference

20 0.0211 1.56

25 0.0203 1.50

30 0.0196 1.45

70 ~0.0155 1.15

3.0 Experimental Protocol: Preparation of Limewater

This protocol details the steps to prepare a saturated solution of calcium hydroxide. The

resulting clear filtrate is limewater.

3.1 Materials and Equipment

Reagents:

Calcium Hydroxide (Ca(OH)₂), analytical grade powder

Distilled or deionized water

Equipment:

Glass beaker or flask (e.g., 1 L or 2 L)

Magnetic stirrer and stir bar, or glass stirring rod

Storage bottle (amber glass or chemically resistant plastic with a screw top is

recommended)
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Filtration apparatus (funnel with filter paper or a sintered glass funnel of medium porosity)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

3.2 Preparation Workflow

Preparation Steps

Separation & Storage

Add ~2g Ca(OH)₂ powder
to 1L distilled water in a flask.

Stir vigorously for 2-3 minutes
to create a suspension (Milk of Lime).

Allow the suspension to settle
undisturbed for several hours or overnight.

Carefully decant or filter the clear
supernatant to remove undissolved solid.

Transfer the clear filtrate (Limewater)
into a tightly sealed storage bottle.

Label the bottle with contents,
concentration, and preparation date.

Click to download full resolution via product page

Caption: Workflow for the preparation of limewater from calcium hydroxide.

3.3 Step-by-Step Methodology

Measure Reagents: Add approximately 2 grams of calcium hydroxide powder for every 1

liter of distilled water into a clean beaker or flask. This amount is in excess of its solubility

limit, ensuring a saturated solution.
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Mixing: Stir the mixture vigorously for 2-3 minutes using a magnetic stirrer or glass rod. The

resulting cloudy, white suspension is known as "milk of lime".

Settling: Cover the container to prevent contamination and absorption of atmospheric CO₂.

Allow the suspension to stand undisturbed for at least one hour, or preferably overnight, to

allow the excess undissolved calcium hydroxide to settle completely at the bottom.

Separation: Carefully decant the clear supernatant liquid, being cautious not to disturb the

sediment. For a higher purity solution, filter the supernatant through filter paper or a sintered

glass funnel to remove any remaining solid particulates. The resulting clear, colorless filtrate

is the saturated calcium hydroxide solution, or limewater.

Storage: Immediately transfer the limewater to a clean, airtight storage bottle. Tightly seal the

container to minimize exposure to air.

4.0 Storage and Handling

Storage Conditions: Limewater should be stored in a cool, dry, and well-ventilated area in a

tightly sealed container. It readily absorbs carbon dioxide from the air, which forms calcium

carbonate precipitate and reduces the solution's efficacy.

Stability: When stored properly to prevent CO₂ absorption, the solution is stable. However,

due to its reactivity with air, its shelf life can be considered poor if not sealed adequately.

Safety Precautions: Calcium hydroxide is a skin and eye irritant. The solution is basic.

Always wear appropriate PPE, including safety goggles and gloves, during preparation and

handling. Ensure eyewash stations and safety showers are accessible.

5.0 Troubleshooting

Cloudy Solution After Filtration: If the limewater appears cloudy immediately after

preparation, it may indicate that fine particles passed through the filter. Re-filtering with a

finer grade of filter paper may be necessary.

Precipitate Forms During Storage: The formation of a white solid precipitate in stored

limewater indicates absorption of carbon dioxide from the atmosphere. The solution's
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concentration of Ca(OH)₂ is reduced, and it may not be suitable for quantitative applications.

Prepare a fresh solution for best results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Calcium hydroxide - Wikipedia [en.wikipedia.org]

2. quora.com [quora.com]

3. Lime Water Formula- Slaked Lime Formula, Chemical Name, Uses - [adda247.com]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Saturated Calcium Hydroxide Solution (Limewater)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b10775802#preparation-of-limewater-
from-calcium-hydroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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